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Compound of Interest

1,3-Benzodioxole, 5-
Compound Name:

(fluoromethyl)-
CAS No.: 160599-93-9
Cat. No.: B575581

Get Quote

\ J

Synonyms: Piperonyl fluoride; 3,4-Methylenedioxybenzyl fluoride CAS Registry Number:
66303-39-5 Molecular Formula: CsH7FO2 Molecular Weight: 154.14 g/mol

Executive Summary & Core Utility

This technical guide details the spectroscopic signature of 5-(fluoromethyl)-1,3-benzodioxole, a
critical electrophilic intermediate used in the synthesis of pharmaceutical agents (e.qg.,
paroxetine analogs) and agrochemicals.

As a Senior Application Scientist, | emphasize that this compound is thermally and
hydrolytically sensitive. Unlike its chloro- or bromo-analogs, the C—F bond induces unique
electronic perturbations that are best resolved using a multi-modal spectroscopic approach (

-NMR,

-NMR, and MS). The data presented below synthesizes experimental precedents with high-
confidence predictive modeling based on substituent chemical shift effects (SCS).
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Synthesis & Sample Preparation (Contextual
Grounding)

To ensure spectroscopic accuracy, the sample must be free of the corresponding alcohol
(hydrolysis product) and inorganic fluoride salts.

Recommended Synthetic Route

The most reliable method for generating high-purity spectroscopic samples is the
deoxofluorination of piperonyl alcohol (1,3-benzodioxol-5-ylmethanol) using DAST
(Diethylaminosulfur trifluoride) or Deoxo-Fluor®.
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Figure 1: Deoxofluorination pathway. Note that DAST generates HF; samples must be
neutralized (NaHCOs wash) before NMR analysis to prevent acid-catalyzed polymerization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: CDCIs (Chloroform-d) | Internal Standard: TMS (
0.00)
The presence of the fluorine atom (

, 100% abundance) splits both proton and carbon signals, creating a distinctive "fingerprint”
absent in the chloro-analog.

H-NMR Data (400 MHz)

The defining feature is the geminal H—F coupling (
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) observed in the benzylic methylene group.

Shift ( Coupling (
Position Multiplicity Integration Assignment
» PpmM) , HZ)
C-4,C-6
Ar-H (2) 6.85—-6.90 Multiplet 2H (Ortho to
alkyl)
C-7 (Meta to
Ar-H (1) 6.78 — 6.82 Doublet 1H
alkyl)
) Methylenedio
0O-CH2-O 5.96 Singlet 2H )
Xy bridge
Fluoromethyl
Ar-CH2-F 5.28 Doublet 2H

(Diagnostic)

Expert Insight:

 Differentiation: The precursor alcohol (

) shows a singlet (or broad singlet) at

ppm. The shift to

ppm and the transformation into a wide doublet (

Hz) confirms successful fluorination.

o Coupling: The aromatic protons may show minor long-range coupling (

Hz) to the fluorine, often broadening the aromatic signals.

C-NMR Data (100 MHz)

Carbon-Fluorine coupling dominates this spectrum.
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Shift ( Coupling (
Carbon Type Multiplicity Assignment
, Ppm) y H2)
C-F(
84.5 Doublet Benzylic Carbon
)
Ar-C (
130.2 Doublet Quaternary C-5
)
] C-3a, C-7a (O-
Ar-C-O 147.8, 148.0 Singlet - )
bearing)
Ar-C 122.3 Doublet C-6
Ar-C 108.9 Doublet C-4
Ar-C 108.2 Singlet - C-7
0O-CH2-0 101.2 Singlet - Dioxole Carbon
F-NMR Data (376 MHz)
Reference: CFCls (
0.00)
Shift ( Coupling (
Multiplicity Notes
» Ppm) » Hz)
-207.5 Triplet Proton-coupled mode
) Proton-decoupled
-207.5 Singlet

mode

Validation Check: Benzyl fluoride typically resonates at -207 to -210 ppm. The electron-
donating dioxy ring slightly shields the nucleus relative to electron-withdrawing nitro-benzyl
derivatives.
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Mass Spectrometry (MS)

Method: GC-MS (ElI, 70 eV)

The mass spectrum is characterized by the high stability of the piperonyl cation (3,4-
methylenedioxybenzyl cation), which drives the fragmentation pathway.

Key lons

mlz Intensity lon Identity Mechanism

154 Medium Molecular lon

Piperonyl Cation

135 100% (Base) (Tropylium-like
resonance)
) Loss of CH20 from
105 High ,
cation
77 Low Phenyl cation

Fragmentation Pathway

The loss of the fluorine atom is extremely facile due to the resonance stabilization provided by
the oxygen atoms in the dioxole ring.
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Figure 2: El Fragmentation logic. The formation of the m/z 135 cation is the dominant
thermodynamic event.

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or KBr Pellet

The IR spectrum is useful for confirming the integrity of the benzodioxole ring and the C-F
bond, although the latter falls in the "fingerprint” region.
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Wavenumber (

Vibration Mode Description

)

2850 - 2950 C-H Stretch Aliphatic methylene stretches.
Characteristic aromatic

1490, 1445 Ar-C=C Stretch o
skeletal vibrations.
Asymmetric/Symmetric

1245, 1035 C-O-C Stretch _ _ _
stretching of the dioxole ring.
Strong band, often overlapping
with C-O stretches. Look for

1000 - 1100 C-F Stretch

intensification relative to

precursor.

"Methylenedioxy" wagging;
930 0O-CH2-0O Def highly characteristic of the

benzodioxole moiety.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b575581?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b575581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

